QO 58

• Molecular Formula: C18H8Cl2F4N4O
• Molecular Weight: 443.2 g/mol
• InChI: InChI=1S/C18H8Cl2F4N4O/c19-15-9(6-10(21)16(20)26-15)11-7-12(29)28-17(25-11)13(8-4-2-1-3-5-8)14(27-28)18(22,23)24/h1-7,27H
• InChIKey: ZOLHKPWSDFSDKA-UHFFFAOYSA-N

QO 58: Kv7 Channel Opener for Neuroscience & Pain Research

QO 58 (CAS 1259536-62-3) is a synthetic pyrazolo[1,5-a]pyrimidin-7(4H)-one small molecule that functions as a Kv7 (KCNQ) potassium channel opener [1]. It activates Kv7 channels with EC50 values of 0.6 μM (Kv7.4), 1.0 μM (Kv7.2), 5.2 μM (Kv7.3/Kv7.5), and 7.0 μM (Kv7.1), demonstrating preferential activation of Kv7.2 and Kv7.4 subtypes over other family members [1]. Distinct from pore-targeted Kv7 openers such as retigabine, QO 58 binds within the voltage sensor domain (VSD), producing a unique functional profile characterized by pronounced state-dependent activation and markedly slowed channel deactivation kinetics [2].

Kv7 voltage sensor domain (VSD) opener research

Subtype selectivity study context (Kv7.4 > Kv7.2)

Neuropathic & inflammatory pain model tool compound

• [1] Zhang F, Mi Y, Qi JL, et al. Modulation of Kv7 potassium channels by a novel opener pyrazolo[1,5-a]pyrimidin-7(4H)-one compound QO-58. Br J Pharmacol. 2013;168(4):1030-1042. View Source
• [2] Kanyo R, Lamothe SM, Hammond TM, Kurata HT. State-dependent regulation of the Kv7.2 channel voltage sensor by QO-58. Br J Pharmacol. 2025 Sep 12. doi:10.1111/bph.70186. View Source

QO 58: Non-Substitutability in Kv7 Research

Kv7 channel openers exhibit fundamentally distinct mechanisms of action, binding sites, and functional outcomes that preclude interchangeable use. Retigabine (ezogabine), the prototypical pore-targeted opener, binds to a conserved tryptophan residue in the channel pore, producing broad activation of Kv7.2-7.5 channels [1]. In contrast, QO 58 targets the voltage sensor domain (VSD), demonstrating strong subtype specificity for Kv7.2 over Kv7.3 and prominent state-dependent actions that require channel activation prior to binding [2]. Additionally, retigabine is associated with dose-limiting adverse effects including tissue discoloration of skin, nails, mucosa, and retina, a liability not observed with VSD-targeted openers like QO 58 [3]. Even among VSD-targeted activators, QO 58 exhibits distinct mutational sensitivity profiles (e.g., Kv7.2[F168L] abolishes ICA-069673 sensitivity but does not weaken QO 58 effects), confirming that chemical and steric differences among VSD binders produce non-overlapping pharmacophores [2]. Substituting a generic Kv7 opener without accounting for these mechanistic and subtype-specific differences will compromise experimental reproducibility and translational validity.

Pore vs. VSD binding

Retigabine binds pore Trp236; QO 58 targets VSD — pharmacology may not transfer.

State‑dependence mismatch

ML213 lacks state‑dependent activation seen with QO 58, limiting mechanistic comparisons.

VSD mutation profile divergence

ICA‑069673 and QO 58 show reciprocal sensitivity at Kv7.2 VSD residues; SAR context differs.

• [1] Blackburn-Munro G, Dalby-Brown W, Mirza NR, Mikkelsen JD, Blackburn-Munro RE. Retigabine: chemical synthesis to clinical application. CNS Drug Rev. 2005;11:1-20. View Source
• [2] Kanyo R, Lamothe SM, Hammond TM, Kurata HT. State-dependent regulation of the Kv7.2 channel voltage sensor by QO-58. Br J Pharmacol. 2025 Sep 12. doi:10.1111/bph.70186. View Source
• [3] European Medicines Agency. Trobalt (retigabine): restriction of indication due to risk of tissue discolouration. EMA/CHMP/380217/2013. View Source

QO 58: Differentiation Evidence for Procurement

Kv7.2(W236L) Mutant: Pore-Independent Activation

In a direct head-to-head comparison, QO 58 and retigabine produced quantitatively distinct leftward shifts in the voltage-dependence of Kv7.2 channel activation. QO 58 (10 μM) shifted the half-activation voltage (V1/2) of Kv7.2 channels by -12.9 mV relative to control, whereas retigabine (10 μM) produced a significantly larger shift of -20.4 mV [1]. This 7.5 mV difference demonstrates that QO 58 and retigabine exert mechanistically distinct effects on channel gating despite both being classified as Kv7 openers.

Pore‑independent activation

Head-to-head

QO 58 activates retigabine‑insensitive Kv7.2(W236L)
Current increase 1.6±0.4‑fold at −50 mV

Supports VSD‑mediated mechanism differentiation

Whole‑cell patch; CHO cells

Evidence Dimension	Shift in half-activation voltage (V1/2) of Kv7.2 channel
Target Compound Data	-12.9 mV shift (from -75.1 ± 2.2 mV to -88.0 ± 2.2 mV) with 10 μM QO 58
Comparator Or Baseline	Retigabine (10 μM): -20.4 mV shift (from -75.1 ± 1.7 mV to -95.5 ± 1.7 mV)
Quantified Difference	Retigabine produces a 7.5 mV greater hyperpolarizing shift than QO 58 at equimolar concentration
Conditions	Perforated whole-cell patch clamp; Kv7.2(AIC) channels expressed in HEK293 cells; holding potential -80 mV; depolarizing voltage steps in 10 mV increments

Why This Matters

This quantitative difference confirms that QO 58 cannot be substituted by retigabine in experiments requiring precise control over Kv7.2 voltage-dependence, as the two compounds produce functionally distinct gating modifications.

• [1] Zhang F. Modulation of Kv7/M channels by novel potassium channel openers QO-58, SCR2682 and local anesthetic chloroprocaine and their pharmacological implications [Doctoral dissertation]. Hebei Medical University; 2013. View Source

Kv7.2 F168 Mutation Sensitivity vs ICA-069673

QO 58 activates Kv7.2 channels through a mechanism clearly distinct from that used by retigabine. Mutagenesis studies identified that a chain of amino acids, Val224-Val225-Tyr226, in Kv7.2 is critical for QO 58 activation [1]. In contrast, retigabine activation requires a conserved tryptophan residue in the channel pore domain, which is absent in Kv7.1 channels [2]. This fundamental mechanistic divergence establishes QO 58 as a VSD-targeted opener versus retigabine as a pore-targeted opener.

VSD mutation sensitivity vs. ICA‑069673

Head-to-head

Reciprocal sensitivity at F168, I134, I173 — QO 58 retains activity on F168L

Distinct VSD binding pharmacophore; not interchangeable for SAR

Xenopus oocytes; two‑electrode voltage clamp

Evidence Dimension	Critical amino acid residues for channel activation
Target Compound Data	Val224-Val225-Tyr226 motif in Kv7.2 channel essential for QO 58 activation
Comparator Or Baseline	Retigabine: Requires conserved tryptophan residue in pore domain (present in Kv7.2-7.5, absent in Kv7.1)
Quantified Difference	Qualitative distinction: QO 58 targets voltage sensor domain; retigabine targets pore domain
Conditions	Site-directed mutagenesis and chimeric channel constructs expressed in mammalian cell lines; perforated whole-cell patch clamp recording

Why This Matters

For researchers studying Kv7 channel pharmacology or screening for novel mechanisms, QO 58 provides a structurally and mechanistically orthogonal tool compound that activates Kv7 channels through a binding site completely distinct from pore-targeted openers.

• [1] Zhang F, Mi Y, Qi JL, et al. Modulation of Kv7 potassium channels by a novel opener pyrazolo[1,5-a]pyrimidin-7(4H)-one compound QO-58. Br J Pharmacol. 2013;168(4):1030-1042. View Source
• [2] Schenzer A, Friedrich T, Pusch M, et al. Molecular determinants of KCNQ (Kv7) K+ channel sensitivity to the anticonvulsant retigabine. J Neurosci. 2005;25(20):5051-5060. View Source

Kv7 Subtype Selectivity: Preferential Kv7.4 Activation

Within the class of VSD-targeted Kv7 openers, QO 58 exhibits a distinct mutational sensitivity profile compared to ICA-069673, confirming that key contacts underlying drug sensitivity vary significantly depending on chemical and steric features. The Kv7.2[F168L] mutation, previously shown to abolish ICA-069673 sensitivity, does not weaken QO 58 actions [1]. Conversely, Kv7.2[F168W] reduces QO 58 effects while preserving sensitivity to ICA-069673 [1]. Additionally, Kv7.2[I134A] and Kv7.2[I173T] mutations weaken ICA-069673 effects but confer hypersensitivity to QO 58 [2].

Subtype selectivity rank order

Cross-study comparable

QO 58 EC50: Kv7.4 (0.6 μM) > Kv7.2 (1.0 μM) > Kv7.3/5 > Kv7.1

Reported subtype rank order supports Kv7.4‑focused assay design

Compares retigabine, ICA‑069673, ML213; different assay platforms

Evidence Dimension	Sensitivity of Kv7.2 channel mutants to VSD-targeted openers
Target Compound Data	QO 58 retains full activity on Kv7.2[F168L] mutant; activity reduced on Kv7.2[F168W]; hypersensitive on Kv7.2[I134A] and Kv7.2[I173T]
Comparator Or Baseline	ICA-069673: Activity abolished on Kv7.2[F168L]; activity preserved on Kv7.2[F168W]; weakened on Kv7.2[I134A] and Kv7.2[I173T]
Quantified Difference	Opposing effects on multiple VSD mutations; compound-specific pharmacophore within shared binding region
Conditions	Xenopus oocytes and HEK cells expressing Kv7.2 wild-type and mutant channels; two-electrode voltage clamp and patch clamp electrophysiology

Why This Matters

For researchers investigating VSD-targeted pharmacology or conducting structure-activity relationship (SAR) studies, QO 58 provides a tool compound with a binding footprint distinct from ICA-069673, enabling orthogonal interrogation of VSD pocket pharmacophores.

• [1] Kanyo R, Lamothe SM, Hammond TM, Kurata HT. State-dependent regulation of the Kv7.2 channel voltage sensor by QO-58. Br J Pharmacol. 2025 Sep 12. doi:10.1111/bph.70186. View Source
• [2] Kanyo R, Lamothe SM, Kurata HT. Voltage sensor targeted activation of Kv7 channels by QO-58. Biophys J. 2023;122(3 Suppl 1):384a. View Source

Cardiac Safety: No Ventricular APD Prolongation

In a CFA-induced inflammatory pain model in rats, QO58-lysine (the lysine salt form with improved bioavailability) produced analgesic effects that were directly benchmarked against retigabine. At equimolar doses, QO58-lysine demonstrated effective reversal of mechanical allodynia and thermal hyperalgesia, with effects comparable to retigabine at 25 mg/kg [1]. Importantly, QO58-lysine achieved these effects with a defined plasma half-life of approximately 3 hours and oral bioavailability ranging from 13.7% to 39.3% across doses of 12.5-50 mg/kg, establishing quantifiable PK parameters for experimental design [1].

Cardiac APD prolongation

Class-level inference

No significant effect on guinea pig papillary muscle APD; slight IKs increase

Reported APD endpoint context differs from retigabine QT prolongation

Guinea pig ventricular myocytes; clinical QT data for retigabine

Evidence Dimension	Analgesic efficacy in CFA-induced inflammatory pain model
Target Compound Data	QO58-lysine (12.5, 25, 50 mg/kg po): Dose-dependent reversal of mechanical allodynia and thermal hyperalgesia; plasma t1/2 = 2.7-3.0 h; oral bioavailability = 13.7%-39.3%
Comparator Or Baseline	Retigabine (RTG, 25 mg/kg po): Reversal of mechanical allodynia and thermal hyperalgesia; PK parameters not reported in same study
Quantified Difference	QO58-lysine provides comparable in vivo efficacy with fully characterized PK profile enabling dose-response optimization
Conditions	CFA-induced inflammatory pain in Sprague-Dawley rats; paw withdrawal threshold measured by electronic von Frey anesthesiometer; thermal latency measured by automatic plantar analgesia tester; n=8-10 per group

Why This Matters

For researchers transitioning from in vitro to in vivo Kv7 pharmacology studies, QO58-lysine offers a VSD-targeted opener with fully characterized oral bioavailability and half-life parameters, enabling precise experimental dosing and facilitating translational pain research.

• [1] Teng BC, Song Y, Zhang F, et al. Activation of neuronal Kv7/KCNQ/M-channels by the opener QO58-lysine and its anti-nociceptive effects on inflammatory pain in rodents. Acta Pharmacol Sin. 2016;37(8):1054-1062. View Source

QO58-Lysine Anti-Nociception Duration in CFA Pain

QO 58 exhibits a quantifiable subtype selectivity profile that differentiates it from broader-spectrum Kv7 openers. EC50 values measured across Kv7 subtypes reveal preferential activation of Kv7.4 (0.6 μM) and Kv7.2 (1.0 μM), with substantially higher EC50 values for Kv7.3/Kv7.5 (5.2 μM) and Kv7.1 (7.0 μM) [1]. Notably, QO 58 has little effect on Kv7.3, whereas retigabine activates Kv7.2-Kv7.5 channels with comparable potency [2]. This ~5.2-fold to ~11.7-fold selectivity window for Kv7.2/Kv7.4 over Kv7.1 establishes QO 58 as a tool compound with reduced off-target Kv7.1 cardiac liability potential relative to non-selective openers.

QO58‑lysine duration in CFA

Head-to-head

Anti‑nociceptive effect ~6–8 h vs. retigabine ~4 h; t1/2 2.7–3.0 h

Reported in vivo model‑response duration context

CFA model; oral administration in rats

Evidence Dimension	Potency (EC50) for activation of Kv7 channel subtypes
Target Compound Data	EC50: Kv7.4 = 0.6 μM; Kv7.2 = 1.0 μM; Kv7.3/Kv7.5 = 5.2 μM; Kv7.1 = 7.0 μM
Comparator Or Baseline	Retigabine: EC50 ~0.1-2 μM across Kv7.2-7.5; no activation of Kv7.1
Quantified Difference	QO 58 shows ~5.2-fold selectivity for Kv7.2 vs. Kv7.3/Kv7.5; retigabine shows minimal subtype discrimination among Kv7.2-7.5
Conditions	Perforated whole-cell patch clamp recording of Kv7 currents expressed in mammalian cell lines (HEK293, CHO)

Why This Matters

For researchers studying Kv7.2- or Kv7.4-specific physiology or screening for subtype-selective pharmacology, QO 58 provides a tool with quantifiable selectivity that minimizes confounding contributions from Kv7.3 and Kv7.1 channels.

• [1] Zhang F, Mi Y, Qi JL, et al. Modulation of Kv7 potassium channels by a novel opener pyrazolo[1,5-a]pyrimidin-7(4H)-one compound QO-58. Br J Pharmacol. 2013;168(4):1030-1042. View Source
• [2] Gunthorpe MJ, Large CH, Sankar R. The mechanism of action of retigabine (ezogabine), a first-in-class K+ channel opener for the treatment of epilepsy. Epilepsia. 2012;53(3):412-424. View Source

Voltage-Gated Na+ Channel Inhibition in DRG Neurons

QO 58 exhibits a functional signature characteristic of VSD-targeted openers that distinguishes it from pore-targeted compounds such as retigabine and ML213. QO 58 demonstrates prominent state-dependent actions, requiring channels to activate before binding, and dramatically decelerates the closure (deactivation) of Kv7.2 channels [1]. In contrast, pore-targeted openers like retigabine accelerate activation and delay deactivation without the pronounced state-dependence observed with VSD binders [2]. This functional distinction produces different temporal patterns of channel modulation that may influence therapeutic efficacy and side-effect profiles.

Na+ channel inhibition in DRG

Cross-study comparable

IC50 9.8 μM for total Na+ current; inhibits TTX‑R (NaV1.8) & TTX‑S

Reported dual ion‑channel modulation assay context

Adult rat DRG neurons; not observed with retigabine, ICA‑069673, ML213

Evidence Dimension	Channel deactivation kinetics and state-dependence of drug action
Target Compound Data	Marked deceleration of Kv7.2 channel closure; requires channel activation for drug binding (state-dependent)
Comparator Or Baseline	Pore-targeted openers (retigabine, ML213): Accelerate activation and delay deactivation without pronounced state-dependent binding requirement
Quantified Difference	Qualitative distinction in functional mechanism: VSD-targeted (QO 58) vs. pore-targeted (retigabine/ML213) pharmacology
Conditions	Two-electrode voltage clamp in Xenopus oocytes; whole-cell patch clamp in HEK293 cells expressing Kv7.2 channels

Why This Matters

For electrophysiologists studying Kv7 channel gating mechanisms or screening for state-dependent modulators, QO 58 provides a prototypical VSD-targeted tool that produces a distinct kinetic signature (decelerated closure) useful for classifying novel compounds and validating channel state models.

• [1] Kanyo R, Lamothe SM, Hammond TM, Kurata HT. State-dependent regulation of the Kv7.2 channel voltage sensor by QO-58. Br J Pharmacol. 2025 Sep 12. doi:10.1111/bph.70186. View Source
• [2] Wang AW, Yang Y, Kurata HT. Four drug-sensitive subunits are required for maximal effect of a voltage sensor-targeted KCNQ opener. J Gen Physiol. 2018;150(10):1432-1443. View Source

QO 58: Research & Industrial Application Scenarios

VSD Pharmacophore Mapping & Kv7 Activator SAR Studies

QO 58 is optimally deployed in experiments requiring preferential activation of Kv7.2 (EC50 = 1.0 μM) and Kv7.4 (EC50 = 0.6 μM) with minimized contribution from Kv7.3 (EC50 = 5.2 μM) and Kv7.1 (EC50 = 7.0 μM) [1]. This ~5-12 fold selectivity window enables researchers to interrogate Kv7.2- or Kv7.4-specific physiology in heterologous expression systems or native tissues where multiple Kv7 subtypes are co-expressed. The limited effect on Kv7.3 is particularly valuable for studies aiming to dissect the respective contributions of Kv7.2 homomers versus Kv7.2/Kv7.3 heteromers to neuronal M-currents, a distinction that cannot be achieved with non-selective pore-targeted openers such as retigabine which activate Kv7.2-7.5 with comparable potency [1].

Kv7.4 Tissue Pharmacology & Vascular Smooth Muscle Studies

QO 58 serves as a critical tool compound for VSD pharmacophore characterization due to its distinct mutational sensitivity profile relative to other VSD-targeted openers. The observation that Kv7.2[F168L] abolishes ICA-069673 sensitivity but does not weaken QO 58 effects, while Kv7.2[F168W] reduces QO 58 effects while preserving ICA-069673 sensitivity, establishes QO 58 as an orthogonal probe for mapping VSD binding pocket dimensions [1]. Additionally, Kv7.2[I134A] and Kv7.2[I173T] mutants are hypersensitive to QO 58 but weaken ICA-069673, suggesting that bulkier compounds like QO 58 may engage the VSD pocket differently than smaller VSD binders [2]. This scenario is particularly relevant for medicinal chemistry programs seeking to develop novel VSD-targeted Kv7 modulators with improved subtype selectivity or distinct functional profiles.

Inflammatory & Neuropathic Pain Models with Sustained Target Engagement

For investigations of Kv7 channel gating mechanisms, QO 58 provides a VSD-targeted activation pathway that is mechanistically orthogonal to pore-targeted openers. QO 58 requires the Val224-Val225-Tyr226 amino acid motif in the Kv7.2 voltage sensor for activation, whereas retigabine requires a conserved tryptophan residue in the pore domain [1]. This binding site dichotomy enables researchers to independently manipulate channel activity through two distinct allosteric pathways, facilitating structure-function studies of voltage sensor-to-pore coupling and investigations of how different activation mechanisms influence downstream neuronal excitability. The cryo-EM structure of human KCNQ2-CaM in complex with QO-58 (PDB 9L8W) further enables structure-guided experimental design [2].

Cardiac-Safety-Conscious In Vivo Kv7 Pharmacology Studies

For translational pain research requiring in vivo Kv7 modulation, QO58-lysine (the lysine salt formulation) offers a VSD-targeted opener with fully characterized pharmacokinetic parameters. The compound demonstrates oral bioavailability of 13.7%-39.3% across doses of 12.5-50 mg/kg and a consistent plasma half-life of approximately 3 hours in rodents, enabling predictable experimental dosing schedules [1]. Direct benchmarking against retigabine in the CFA-induced inflammatory pain model confirms that QO58-lysine produces comparable analgesic efficacy while providing the mechanistic distinction of VSD-targeted activation [1]. This scenario is optimal for studies seeking to compare VSD-targeted versus pore-targeted Kv7 modulation in pain behavior outcomes, or for investigations where retigabine's known tissue discoloration liability [3] precludes long-term dosing studies.

Application

Selection Property

Validation Focus

VSD pharmacophore mapping

VSD mutation sensitivity profile

SAR differentiation vs. ICA‑069673

Kv7.4 tissue pharmacology

Kv7.4‑preferential activation

Vascular smooth‑muscle relaxation endpoint

Chronic pain model studies

QO58‑lysine PK/PD profile

Sustained target engagement duration

Cardiac‑liability‑conscious in vivo

Ventricular APD endpoint

Retigabine QT‑prolongation comparator context

• [1] Zhang F, Mi Y, Qi JL, et al. Modulation of Kv7 potassium channels by a novel opener pyrazolo[1,5-a]pyrimidin-7(4H)-one compound QO-58. Br J Pharmacol. 2013;168(4):1030-1042. View Source
• [2] Kanyo R, Lamothe SM, Hammond TM, Kurata HT. State-dependent regulation of the Kv7.2 channel voltage sensor by QO-58. Br J Pharmacol. 2025 Sep 12. doi:10.1111/bph.70186. View Source
• [3] Teng BC, Song Y, Zhang F, et al. Activation of neuronal Kv7/KCNQ/M-channels by the opener QO58-lysine and its anti-nociceptive effects on inflammatory pain in rodents. Acta Pharmacol Sin. 2016;37(8):1054-1062. View Source